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Compound of Interest

Compound Name: BDP FL maleimide

Cat. No.: B605993 Get Quote

For researchers, scientists, and professionals in drug development, BDP FL maleimide stands

out as a critical tool for fluorescently labeling proteins and other biomolecules. Its exceptional

brightness, photostability, and specific reactivity with thiol groups make it an ideal replacement

for traditional fluorophores like fluorescein. This guide provides a comprehensive overview of

its chemical characteristics, properties, and detailed protocols for its use in experimental

settings.

Core Properties and Chemical Structure
BDP FL maleimide is a derivative of the borondipyrromethene (BODIPY) class of fluorescent

dyes.[1][2] Its structure is characterized by a BODIPY core, which is responsible for its bright

fluorescence and high photostability, and a maleimide group that allows for covalent

attachment to sulfhydryl groups.[3] This thiol-reactive nature makes it particularly useful for

labeling cysteine residues in proteins and peptides.[1]

The dye is non-charged and has a low molecular weight, which minimizes potential interference

with the biological activity of the labeled molecule.[2] It exhibits absorption and fluorescence

spectra similar to fluorescein (FAM), making it compatible with standard FITC filter sets.

However, its superior photostability makes it more suitable for demanding applications such as

fluorescence microscopy.
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The key photophysical and chemical properties of BDP FL maleimide are summarized in the

table below for easy reference.

Property Value Reference(s)

Molecular Formula C₂₀H₂₁BF₂N₄O₃

Molecular Weight 414.21 g/mol

Excitation Maximum (λex) 503 nm

Emission Maximum (λem) 509 nm

Extinction Coefficient (ε) 92,000 M⁻¹cm⁻¹

Fluorescence Quantum Yield

(Φ)
0.97

Solubility
Good in DMF, DMSO; Limited

in water

Storage Conditions -20°C in the dark, desiccated

Reaction Mechanism with Thiols
BDP FL maleimide selectively reacts with the sulfhydryl (thiol) group of cysteine residues via a

Michael addition reaction. This reaction forms a stable, covalent thioether bond, permanently

attaching the fluorescent dye to the protein. The reaction is most efficient at a pH between 6.5

and 7.5.

Reaction of BDP FL maleimide with a protein thiol group.

Experimental Protocols
The following is a detailed protocol for the labeling of proteins with BDP FL maleimide.

Materials
Protein of interest containing at least one cysteine residue

BDP FL maleimide
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Anhydrous dimethylformamide (DMF) or dimethyl sulfoxide (DMSO)

Degassed reaction buffer (e.g., PBS, Tris, or HEPES, pH 7.0-7.5)

Tris(2-carboxyethyl)phosphine (TCEP) (optional, for disulfide bond reduction)

Purification column (e.g., gel filtration or spin desalting column)

Protocol
Protein Preparation:

Dissolve the protein in the degassed reaction buffer to a concentration of 1-10 mg/mL.

If the protein contains disulfide bonds that need to be reduced to expose free thiols, add a

10-100 fold molar excess of TCEP and incubate for 20-30 minutes at room temperature.

Note that if dithiothreitol (DTT) is used for reduction, it must be removed prior to the

addition of the maleimide dye, as it also contains a thiol group.

Dye Preparation:

Prepare a 10 mM stock solution of BDP FL maleimide in anhydrous DMF or DMSO.

Vortex briefly to ensure the dye is fully dissolved. This solution should be prepared fresh.

Conjugation Reaction:

Add the BDP FL maleimide stock solution to the protein solution to achieve a final dye-to-

protein molar ratio of 10:1 to 20:1.

Incubate the reaction mixture for 2 hours at room temperature or overnight at 4°C,

protected from light.

Purification:

Remove the unreacted dye from the labeled protein using a suitable purification method

such as gel filtration, dialysis, or a spin desalting column. The choice of method will

depend on the protein and the scale of the reaction.
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Degree of Labeling (DOL) Calculation:

Measure the absorbance of the purified protein-dye conjugate at 280 nm (A₂₈₀) and at the

absorbance maximum of BDP FL (A₅₀₃).

Calculate the corrected protein absorbance: A₂₈₀(corr) = A₂₈₀ - (A₅₀₃ x CF₂₈₀), where CF₂₈₀

is the correction factor for the dye's absorbance at 280 nm (for BDP FL, this is

approximately 0.027).

Calculate the molar concentration of the protein and the dye using the Beer-Lambert law

(A = εcl).

The DOL is the molar ratio of the dye to the protein.
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Preparation

Reaction

Purification & Analysis

Prepare Protein Solution
(1-10 mg/mL in pH 7.0-7.5 buffer)

Optional: Reduce Disulfide Bonds
(Add TCEP, incubate 20-30 min)

Add Maleimide to Protein
(10:1 to 20:1 molar ratio)

Prepare 10 mM BDP FL Maleimide
Stock Solution in DMSO or DMF

Incubate
(2h at RT or overnight at 4°C, protected from light)

Purify Conjugate
(Gel filtration, dialysis, or spin column)

Calculate Degree of Labeling (DOL)
(Measure A280 and A503)
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Experimental workflow for protein labeling with BDP FL maleimide.

Applications in Signaling Pathway Research
BDP FL maleimide-labeled proteins are invaluable tools for studying cellular signaling

pathways. The high fluorescence output and photostability of the dye allow for sensitive and

prolonged visualization of protein localization, trafficking, and interactions. For example, a
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growth factor labeled with BDP FL maleimide can be used to track its binding to cell surface

receptors, subsequent internalization, and trafficking through endocytic pathways.
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Use of a BDP FL labeled protein to study a signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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